Cas no 63294-59-7 (2-Undecanone, 5-nitro-)

• Product Name: 2-Undecanone, 5-nitro-
• CAS No: 63294-59-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 426854
• PubChem ID: 13184732
• Update Time: 2025-04-19

2-Undecanone, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Undecanone, 5-nitro-
• 5-nitroundecan-2-one
• DTXSID90525636
• 63294-59-7

• Inchi： 1S/C11H21NO3/c1-3-4-5-6-7-11(12(14)15)9-8-10(2)13/h11H,3-9H2,1-2H3
• InChI Key： IZXIBDQFUTULED-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC(C)=O)CCCCCC)=O

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21